![molecular formula C20H18ClNO5S B3678646 3-(4-chlorobenzyl)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidine-2,4-dione](/img/structure/B3678646.png)
3-(4-chlorobenzyl)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidine-2,4-dione
Overview
Description
3-(4-chlorobenzyl)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidine-2,4-dione, also known as CTBT, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. CTBT is a thiazolidinedione derivative that exhibits potent antioxidant and anti-inflammatory properties. Due to its unique chemical structure, CTBT has been studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and Alzheimer's disease.
Mechanism of Action
The mechanism of action of 3-(4-chlorobenzyl)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidine-2,4-dione involves its ability to modulate various cellular pathways. This compound exhibits potent antioxidant activity by scavenging reactive oxygen species (ROS) and reducing oxidative stress. This compound also inhibits the activity of various pro-inflammatory cytokines, thereby reducing inflammation. In cancer cells, this compound induces apoptosis by activating the caspase cascade and inhibiting cell proliferation by downregulating various oncogenes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound exhibits potent antioxidant and anti-inflammatory activity. In vivo studies have demonstrated that this compound reduces blood glucose levels, improves insulin sensitivity, and exhibits neuroprotective effects. This compound has also been shown to exhibit anti-cancer activity in various cancer cell lines.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-(4-chlorobenzyl)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is its potent antioxidant and anti-inflammatory activity. This compound can be used to study the role of oxidative stress and inflammation in various diseases. However, one of the limitations of using this compound in lab experiments is its low solubility in water. This can make it difficult to administer this compound to cells or animals.
Future Directions
There are several future directions for the study of 3-(4-chlorobenzyl)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidine-2,4-dione. One potential direction is the development of more potent and water-soluble derivatives of this compound. Another direction is the study of this compound in combination with other drugs for the treatment of various diseases. Additionally, the role of this compound in modulating the gut microbiome and its potential applications in gut-related diseases can also be explored. Overall, the study of this compound has the potential to lead to the development of novel therapeutics for various diseases.
Scientific Research Applications
3-(4-chlorobenzyl)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, this compound has been shown to exhibit potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation. In diabetes research, this compound has been studied for its ability to improve insulin sensitivity and reduce blood glucose levels. In Alzheimer's disease research, this compound has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation.
properties
IUPAC Name |
(5Z)-3-[(4-chlorophenyl)methyl]-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClNO5S/c1-25-15-8-13(9-16(26-2)18(15)27-3)10-17-19(23)22(20(24)28-17)11-12-4-6-14(21)7-5-12/h4-10H,11H2,1-3H3/b17-10- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COMYUNFNBYEIHH-YVLHZVERSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1OC)OC)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClNO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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